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Compound of Interest

Compound Name: 4-Benzoyloxy-2-azetidinone

Cat. No.: B160663

Chemical Structure and Properties

4-Benzoyloxy-2-azetidinone, also known as 4-oxoazetidin-2-yl benzoate, is a heterocyclic
compound featuring a -lactam ring substituted with a benzoyloxy group at the 4-position.

Chemical Structure:
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Synthesis of 4-Benzoyloxy-2-azetidinone
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General Mechanism of (3-Lactam Antibiotics
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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